Cas no 1314901-23-9 (1-(5-methyl-1H-pyrazol-3-yl)ethan-1-amine)

• Product Name: 1-(5-methyl-1H-pyrazol-3-yl)ethan-1-amine
• CAS No: 1314901-23-9
• MF: C₆H₁₁N₃
• MW: 125.171640634537
• CID: 5886924
• PubChem ID: 55288542
• Update Time: 2025-05-19

1-(5-methyl-1H-pyrazol-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-methyl-1H-pyrazol-3-yl)ethan-1-amine
• AKOS006359724
• 1314901-23-9
• EN300-1722166
• SCHEMBL1640481

• Inchi： 1S/C6H11N3/c1-4-3-6(5(2)7)9-8-4/h3,5H,7H2,1-2H3,(H,8,9)
• InChI Key： NYHQQFLQNZBQGE-UHFFFAOYSA-N
• SMILES： N1C(C)=CC(C(C)N)=N1

Computed Properties

• Exact Mass: 125.095297364g/mol
• Monoisotopic Mass: 125.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 94.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(5-methyl-1H-pyrazol-3-yl)ethan-1-amine

1-(5-Methyl-1H-Pyrazol-3-Yl)Ethan-1-Amine: A Comprehensive Overview

1-(5-Methyl-1H-Pyrazol-3-Yl)Ethan-1-Amine, also known by its CAS number 1314901-23-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The structure of this compound features a pyrazole ring substituted with a methyl group at position 5 and an ethanamine group at position 3, making it a unique member of the pyrazole family.

The synthesis of 1-(5-Methyl-1H-Pyrazol-3-Yl)Ethan-1-Amine typically involves multi-step organic reactions, often utilizing methodologies such as the Hantzsch dihydropyridine synthesis or other pyrazole-forming reactions. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most promising applications of pyrazole derivatives lies in their potential as therapeutic agents. Studies have shown that these compounds exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Specifically, 1-(5-Methyl-1H-Pyrazol-3-Yl)Ethan-1-Amine has been investigated for its ability to modulate key cellular pathways involved in chronic inflammatory diseases and neurodegenerative conditions. Preclinical studies have demonstrated that this compound can inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent.

In addition to its pharmacological applications, pyrazole derivatives are also being explored for their role in agrochemicals. Recent research has highlighted the potential of these compounds as plant growth regulators and pest control agents. For instance, certain pyrazole derivatives have been shown to enhance crop resistance to environmental stressors such as drought and salinity. While 1-(5-Methyl-1H-Pyrazol-3-Yl)Ethan-1-Amine itself has not yet been extensively studied in this context, its structural similarity to other bioactive pyrazoles suggests that it may possess analogous properties.

The toxicological profile of pyrazole derivatives is another area of active research. While many pyrazoles exhibit low toxicity at therapeutic doses, some compounds may pose risks at higher concentrations. Recent studies on pyrazole toxicity have focused on understanding the mechanisms underlying their potential adverse effects. For example, certain pyrazoles have been shown to induce oxidative stress in liver cells, which could lead to hepatotoxicity under specific conditions. However, preliminary data on pyrazole toxicity suggest that compounds like 1-(5-Methyl-1H-Pyrazol-3-Yl)Ethan-1-Amine may exhibit lower toxicity profiles compared to other members of this class.

The future development of pyrazole derivatives, including CAS 1314901-23